8-(diethylamino)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(diethylamino)-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C15H25N5O2/c1-7-19(8-2)14-16-12-11(20(14)9-10(3)4)13(21)18(6)15(22)17(12)5/h10H,7-9H2,1-6H3
• InChI Key: NEPNCKXDCIIKKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC2=C(N1CC(C)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C15H25N5O2
• Molecular Weight: 307.39 g/mol

Description

8-(diethylamino)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, commonly known as Theophylline, is a naturally occurring compound found in tea leaves and cocoa beans. It is a xanthine derivative and belongs to the class of methylxanthines. Theophylline has been widely used in the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD).

Scientific Research Applications

Synthesis and Biological Activities

Syntheses, Antitumor Activity and Vascular Relaxing Effect : Novel heterocycles, including purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, were synthesized to examine their biological activities. One method involved heating 7,8-diamino-1,3-dimethylxanthine with hydrochloric acid, yielding compounds with significant activity against P 388 leukemia. However, vascular relaxing effects of some triazino [3,2-f] purines were examined, but none showed potent activity (T. Ueda, T. Adachi, J. Sakakibara, M. Asano, J. Nakagami, 1987).

Pharmacological Evaluation

New 8-Aminoalkyl Derivatives of Purine-2,6-Dione : A study designed a new series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione as potential ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors with potential psychotropic activity. Selected derivatives produced antidepressant-like effects and exerted anxiolytic-like activity in various models, revealing the potential of mixed 5-HT1A/5-HT2A/5-HT7 receptor ligands over 5-HT1A/5-HT7 agents to display antidepressant and anxiolytic-like activity (G. Chłoń-Rzepa, P. Żmudzki, G. Satała, et al., 2013).

Structural Studies

Crystal Structure Analysis : The crystal structure of 8-amino-1,3-dimethyl-7-(4-morpholinobutyl)-3,7-dihydro-1H-purine-2,6-dione was described, highlighting the geometry of the purine fused-ring system and the conformation of aminoalkyl side chains. This detailed structural analysis contributes to understanding the molecular interactions and potential reactivity or biological activity of similar compounds (Z. Karczmarzyk, M. Pawłowski, 1997).

Antimicrobial Activity

Synthesis and Biological Activity of Chalcone Derivatives : New derivatives of 8-Chloro-theophylline were synthesized and evaluated for their antimicrobial activity. This research contributes to the development of novel compounds with potential therapeutic applications, illustrating the diverse scientific interest in purine derivatives (N. A. Abdul-Reda, Salwa R. Abdul-Ameer, 2018).